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Compound of Interest

Compound Name: (S)-4-carboxyphenylglycine

Cat. No.: B610634

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-4-carboxyphenylglycine is a potent and selective competitive antagonist of group |
metabotropic glutamate receptors (mMGIuRs), with a preference for mGlula over mGlu5a
subtypes.[1][2] Its utility in neuroscience research necessitates the accurate preparation of
stock solutions to ensure experimental reproducibility. This document provides a
comprehensive protocol for preparing, storing, and handling stock solutions of (S)-4-
carboxyphenylglycine for laboratory applications.

Physicochemical and Handling Data

Accurate stock solution preparation begins with precise information regarding the compound's
properties. The following table summarizes key quantitative data for (S)-4-
carboxyphenylglycine. For the most accurate calculations, always use the batch-specific
molecular weight found on the product vial's Certificate of Analysis (CoA).[1]
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Parameter Value Reference
Molecular Weight 195.17 g/mol [11[3]
Molecular Formula CoHoNO4 [1]

CAS Number 134052-73-6 [1]

Purity >98% (by HPLC) [1112]

1 equivalent (eq.) Sodium
Recommended Solvent ) [1112]
Hydroxide (NaOH)

) . 100 mM (in 1 eq. NaOH with
Maximum Solubility ) [1]
gentle warming)

Solid Storage Room Temperature [1]

Stock Solution Storage -20°C for up to one month [2][4]

Experimental Protocol: Preparation of a 100 mM
Stock Solution

This protocol details the steps to prepare a 100 mM stock solution of (S)-4-
carboxyphenylglycine.

2.1. Materials and Equipment

(S)-4-Carboxyphenylglycine (solid powder)

1 M NaOH solution

Sterile, nuclease-free water

Calibrated analytical balance

Sterile conical or microcentrifuge tubes

Calibrated micropipettes and sterile tips
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o Vortex mixer
o Water bath or heating block (optional, for gentle warming)
2.2. Step-by-Step Procedure

o Compound Equilibration: Before opening the vial, allow the solid (S)-4-
carboxyphenylglycine to equilibrate to room temperature for at least 60 minutes.[4] This
prevents atmospheric moisture from condensing on the powder.

e Weighing the Compound: On a calibrated analytical balance, weigh 19.52 mg of (S)-4-
carboxyphenylglycine into a sterile tube.

o Calculation: Mass (mg) = Desired Concentration (M) x Final Volume (L) x Molecular
Weight ( g/mol ) x 1000 mg/g

o Mass = 0.1 mol/L x 0.001 L x 195.17 g/mol x 1000 mg/g = 19.52 mg

e Reconstitution: Add 1.0 mL of 1 M NaOH to the tube containing the powder. The use of one
molar equivalent of NaOH is critical for achieving dissolution.[1]

» Dissolution: Cap the tube securely and vortex the mixture thoroughly. If particulates remain,
gentle warming in a water bath (e.g., at 37°C) can aid dissolution. Do not overheat.

» Final Inspection: Visually inspect the solution to ensure it is clear and all solid material has
dissolved before proceeding.

» Aliquoting and Storage: If not for immediate use, dispense the stock solution into single-use
aliquots in tightly sealed vials. Store these aliquots at -20°C, where they are generally stable
for up to one month.[2][4] It is recommended to avoid repeated freeze-thaw cycles.[5] For
optimal results, solutions should be prepared fresh on the day of use whenever possible.[2]

[4]

Experimental Workflow Diagram

The following diagram illustrates the key steps and decision points in the stock solution
preparation process.
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Caption: Workflow for preparing (S)-4-carboxyphenylglycine (S-4-CPG) stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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